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Compound of Interest

Compound Name: Cgp 36742

Cat. No.: B124387 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Cgp 36742, also known as SGS-742, is a selective and orally active antagonist of the GABA-B

receptor. As a blood-brain barrier penetrant, it has been investigated for its potential therapeutic

effects on the central nervous system, including antidepressant-like and cognitive-enhancing

properties.[1] These application notes provide a detailed protocol for the intraperitoneal (IP)

injection of Cgp 36742 in mice for in vivo studies.

Mechanism of Action
Cgp 36742 functions by blocking GABA-B receptors, which are metabotropic receptors for

gamma-aminobutyric acid (GABA), the primary inhibitory neurotransmitter in the mammalian

central nervous system. Blockade of these receptors can modulate downstream signaling

pathways and influence the release of other neurotransmitters. In vitro and in vivo studies have

suggested that Cgp 36742 can increase the release of somatostatin, glutamate, and GABA.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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